Tert-butyl (4-(aminomethyl)bicyclo[2.1.1]hexan-1-yl)carbamate

Specification

• CAS No.: 1638767-36-8
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32
• IUPAC Name: tert-butyl N-[4-(aminomethyl)-1-bicyclo[2.1.1]hexanyl]carbamate
• Standard InChI: InChI=1S/C12H22N2O2/c1-10(2,3)16-9(15)14-12-5-4-11(6-12,7-12)8-13/h4-8,13H2,1-3H3,(H,14,15)
• Standard InChI Key: KOZALOFSHAOBKD-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC12CCC(C1)(C2)CN
• Canonical SMILES: CC(C)(C)OC(=O)NC12CCC(C1)(C2)CN

Introduction

Tert-butyl (4-(aminomethyl)bicyclo[2.1.1]hexan-1-yl)carbamate is a synthetic organic compound characterized by its unique bicyclic structure and functional groups. This compound is part of a broader class of carbamates, which are known for their diverse applications in pharmaceuticals and chemical synthesis. The presence of an aminomethyl group attached to a bicyclic core, along with a carbamate group, provides distinct chemical and physical properties that make it a versatile intermediate in organic synthesis.

Synthesis and Chemical Reactions

The synthesis of similar carbamate compounds typically involves multi-step reactions that may include condensation reactions with various reagents under controlled conditions. Common reagents include bases like potassium carbonate and solvents such as dichloromethane to enhance yield and purity. Tert-butyl (4-(aminomethyl)bicyclo[2.1.1]hexan-1-yl)carbamate can undergo various chemical reactions due to its functional groups, making it a useful building block in organic synthesis.

Biological and Medicinal Applications

This compound has potential applications in biological research and medicine. It can be used as a precursor for pharmaceuticals or as a component in drug delivery systems. In biological assays, it may serve as a probe or inhibitor for enzymes, interacting with specific molecular targets to modulate biological pathways.

Industrial Applications

In the industrial sector, tert-butyl (4-(aminomethyl)bicyclo[2.1.1]hexan-1-yl)carbamate can be utilized in the production of advanced materials, such as polymers or coatings, due to its unique chemical properties.

Comparison with Similar Compounds

Similar compounds, such as tert-butyl N-{4-aminobicyclo[2.1.1]hexan-1-yl}carbamate, lack the aminomethyl group, which is crucial for the distinct properties of tert-butyl (4-(aminomethyl)bicyclo[2.1.1]hexan-1-yl)carbamate. Another similar compound, tert-butyl N-[[4-(aminomethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methyl]carbamate, features an oxygen atom in its bicyclic core, differing from the compound .